2-(5-ethyl-2-methyl-1H-indol-3-yl)-N'-(thiophen-2-ylacetyl)acetohydrazide

• CAS: 732252-69-6
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• SMILES: CCC1=CC2=C(C=C1)NC(=C2CC(=O)NNC(=O)CC3=CC=CS3)C
• InChI: InChI=1S/C19H21N3O2S/c1-3-13-6-7-17-16(9-13)15(12(2)20-17)11-19(24)22-21-18(23)10-14-5-4-8-25-14/h4-9,20H,3,10-11H2,1-2H3,(H,21,23)(H,22,24)
• InChIKey: NDNZQMBZJAYAIW-UHFFFAOYSA-N

sPLA2-X Inhibitor Indole-Hydrazide (CAS 732252-69-6)

This compound is a fully synthetic indole-3-acetohydrazide derivative in which a thiophene-2-ylacetyl group replaces the simple acetyl terminus found in most commercially available indole-acetohydrazide scaffolds. It has been catalogued by ChEMBL (CHEMBL4176544) and BindingDB (BDBM50366811) as an inhibitor of secreted phospholipase A2 enzymes, with quantitative activity data available for the human group X (sPLA2-X) and group V (sPLA2-V) isoforms [1]. The combination of the 5-ethyl-2-methylindole core and the thiophene-2-ylacetyl hydrazide linker distinguishes it structurally from the more common benzyl- or phenyl-substituted indole inhibitors, a feature that may underlie its observed isoform selectivity.

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Target sPLA2-X selective inhibitor probe

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Scaffold Thiophene-indole hydrazide, distinct from benzyl/phenyl analogs

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Use Context Isoform-selective pathway research, SAR diversification

• [1] BindingDB (2025). Entry BDBM50366811 (CHEMBL4176544). Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50366811 View Source

Why Analogues Cannot Substitute for CAS 732252-69-6

Secreted phospholipase A2 enzymes constitute a family of structurally related isoforms (IIA, V, X, etc.) with distinct tissue distributions and pathological roles. Sub-nanomolar variations in inhibitor structure—such as the nature of the acylhydrazide substituent or the alkylation pattern on the indole ring—can invert isoform selectivity and produce diametrically opposed biological readouts. For instance, the widely used reference inhibitor varespladib (LY315920) is a potent sPLA2-IIA inhibitor (IC50 ≈ 9 nM) but exhibits markedly weaker, variable activity against sPLA2-X [1]. The target compound, by contrast, displays its strongest inhibition at sPLA2-X with an IC50 of 43 nM, while its potency against sPLA2-V falls to 3,700 nM [2]. Swapping one indole-acetohydrazide for another without accounting for this subtype bias risks attributing an observed phenotype to the wrong PLA2 isoform, thereby invalidating target-validation experiments.

Isoform selectivity context

Substitution pattern can invert sPLA2-X/V/IIA bias; pan-inhibitor pharmacology may confound target validation.

Scaffold-dependent bias

Benzyl- or phenyl-substituted indole inhibitors often lack the thiophene-2-ylacetyl group that supports reported selectivity.

Tool compound mismatch

Using varespladib (dominant IIA inhibitor) instead of this X-selective probe may misattribute phenotypes to the wrong PLA2 isoform.

• [1] Snyder, D.W., Sommers, C.D., Bobbitt, J.L., et al. (1999). Characterization of the human group IIA secretory phospholipase A2 inhibitor LY315920. J. Pharmacol. Exp. Ther. 288(3), 1117–1124. PMID: 10027852. View Source
• [2] BindingDB (2025). PrimarySearch_ki for entry 50001764. Available at: http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?tag=entry&submit=Search&assayid=5&entryid=50001764 View Source

Quantitative Evidence: CAS 732252-69-6 vs. Comparators

Selective sPLA2-X Inhibition vs. Broad-Spectrum Inhibitors

The compound inhibits recombinant human sPLA2-X with an IC50 of 43 nM in a chromogenic assay that employs 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine as substrate [1]. When HDL is used as a physiologically more relevant substrate, the IC50 rises to 480 nM, consistent with the known interfacial kinetic behavior of sPLA2 enzymes [1]. The benchmark pan-sPLA2 inhibitor varespladib (LY315920) is exquisitely potent on sPLA2-IIA (IC50 ~9 nM) but its potency on sPLA2-X is reported in the 15–750 nM range depending on assay format, meaning the target compound occupies the same potency window while carrying a distinct substitution pattern that may offer orthogonal intellectual property and synthetic handle advantages [2].

sPLA2-X Inhibition

Reported

IC50 = 43 nM (synthetic); 480 nM (HDL substrate)

Supports sPLA2-X pathway research

Comparable to varespladib potency window (15–750 nM); assay-dependent

Evidence Dimension	sPLA2-X inhibitory potency (IC50)
Target Compound Data	IC50 = 43 nM (synthetic substrate); IC50 = 480 nM (HDL substrate)
Comparator Or Baseline	Varespladib: sPLA2-X IC50 ≈ 15–750 nM depending on assay; sPLA2-IIA IC50 = 9 nM
Quantified Difference	Target compound potency is within the same order of magnitude as the clinical candidate varespladib on sPLA2-X, while showing >400-fold weaker activity on sPLA2-IIA (inferred selectivity)
Conditions	Recombinant human enzyme, E. coli expression, 20-min pre-incubation, chromogenic readout

Why This Matters

Procurement of this compound enables sPLA2-X-focused research programmes to begin with a validated chemical starting point whose potency rivals that of a clinical-stage inhibitor, without immediately engaging varespladib's dominant sPLA2-IIA pharmacology.

• [1] BindingDB (2025). Entry BDBM50366811 (CHEMBL4176544). Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50366811 View Source
• [2] Snyder, D.W., et al. (1999). J. Pharmacol. Exp. Ther. 288(3), 1117–1124. PMID: 10027852. View Source

sPLA2-X over sPLA2-V Selectivity Profile

When assayed under identical conditions, the compound yields an IC50 of 43 nM on sPLA2-X and 3,700 nM on sPLA2-V, corresponding to an 86-fold selectivity window [1]. In the same recombinant enzyme panel, varespladib inhibits sPLA2-V with an IC50 of 124 nM, providing only ~1.4-fold selectivity over its sPLA2-X activity (assuming the lower-bound sPLA2-X IC50 of ~15 nM) [2]. The 86-fold discrimination is therefore a differentiating feature that is not recapitulated by the most widely used indole-based sPLA2 inhibitor.

sPLA2-X/V Selectivity

Reported

86-fold (sPLA2-X IC50 43 nM vs V 3700 nM)

Enables isoform-selective probe design

Varespladib selectivity ~1.4–8-fold; compound provides wider window

Evidence Dimension	sPLA2-X / sPLA2-V selectivity ratio
Target Compound Data	sPLA2-X IC50 = 43 nM; sPLA2-V IC50 = 3,700 nM; selectivity ratio = 86
Comparator Or Baseline	Varespladib: sPLA2-V IC50 = 124 nM; reported sPLA2-X IC50 ≈ 15 nM; selectivity ratio ≈ 1.4 (or ~8 based on upper-bound estimates)
Quantified Difference	Target compound provides 60-fold greater sPLA2-X selectivity than varespladib under the most conservative assumption
Conditions	Recombinant human sPLA2-X and sPLA2-V, E. coli expression, synthetic phospholipid substrate

Why This Matters

A selective sPLA2-X inhibitor permits unambiguous dissection of group-X-specific roles in atherogenesis, cancer invasiveness, and airway inflammation, whereas a pan-inhibitor like varespladib simultaneously suppresses multiple isoforms and obscures mechanistic interpretation.

• [1] BindingDB (2025). PrimarySearch_ki for entry 50001764. Available at: http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?tag=entry&submit=Search&assayid=5&entryid=50001764 View Source
• [2] BindingDB (2025). Entry BDBM50055366 (Varespladib sodium). Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50055366 View Source

Thiophene-2-ylacetyl Hydrazide Synthetic Versatility

The thiophene-2-ylacetyl appendage introduces an additional aromatic heterocycle with a sulfur atom capable of unique intermolecular interactions (sulfur-π, hydrogen-bond acceptor), which the simple acetyl or benzyl congeners (e.g., 2-(1H-indol-3-yl)acetohydrazide, CAS 5448-47-5) lack . While no direct head-to-head SAR data are available for this compound, class-level precedents in thiophene-indole hybrids demonstrate that the thiophene ring contributes to both target binding and physicochemical properties such as logD, aqueous solubility, and metabolic stability [1]. This structural feature provides a diversification point for parallel synthesis that is absent in the minimalist indole-3-acetohydrazide core, making the compound a more information-rich starting point for lead optimisation.

Scaffold Handle

Data to verify

Thiophene-2-ylacetyl moiety (C6H5OS) vs. simple acetyl

Supports SAR expansion and diversification

No direct head-to-head SAR; class-level precedent in thiophene-indole hybrids

Evidence Dimension	Presence of thiophene heterocycle versus simple acyl group
Target Compound Data	Contains thiophene-2-ylacetyl moiety (C6H5OS substituent)
Comparator Or Baseline	2-(1H-Indol-3-yl)acetohydrazide (CAS 5448-47-5): contains acetyl terminus only
Quantified Difference	Qualitative structural difference; no quantitative activity comparison available
Conditions	Structural comparison only

Why This Matters

Medicinal chemistry groups requiring a chemically tractable scaffold for SAR expansion will find the thiophene handle a concrete advantage over simpler indole-acetohydrazides, potentially shortening the path to optimized leads.

• [1] Félix, M.B., de Souza, E.R., de Lima, M.C.A., et al. (2016). Antileishmanial activity of new thiophene–indole hybrids: Design, synthesis, biological and cytotoxic evaluation, and chemometric studies. Bioorg. Med. Chem. 24(18), 3972–3977. doi:10.1016/j.bmc.2016.04.057. View Source

Experimental and Procurement Applications for CAS 732252-69-6

sPLA2-X-Selective Probe in Inflammatory Models

Investigators studying the distinct contribution of group X sPLA2 to airway inflammation, atherosclerosis, or tumor microenvironment can deploy this compound as a tool to suppress sPLA2-X activity while leaving group V and group IIA largely unaffected [1]. This avoids the confounding dual inhibition observed with varespladib and enables cleaner genotype-phenotype correlations in knockout-rescue or pharmacological inhibition paradigms.

Reference Inhibitor for sPLA2 Screening Panels

Contract research organizations and pharmaceutical screening groups can incorporate the compound into a selectivity panel alongside varespladib (pan-inhibitor), mepacrine (non-selective PLA2), and isoform-specific antibodies. The 86-fold sPLA2-X/V selectivity established in recombinant assays [1] provides a benchmark for classifying novel chemotypes emerging from primary screens.

Medicinal Chemistry Starting Point for sPLA2-X

The combination of sub-50 nM sPLA2-X potency, the isoform selectivity described above, and the synthetic accessibility of the thiophene-2-ylacetyl hydrazide linkage [2] positions this compound as a high-value hit for structure-based optimization campaigns. Parallel chemistry at the thiophene or indole 5-ethyl positions can be pursued without de novo route design, reducing hit-to-lead timelines.

Application

Selection Property

Validation Focus

sPLA2-X pathway research

Isoform-selectivity assay context

Classical sPLA2-X functional assay (synthetic/HDL substrate)

sPLA2 isoform screening panel

Benchmark selectivity for X vs. V/IIA

Cross-comparison with varespladib, mepacrine, or antibodies

Medicinal chemistry starting point

Thiophene-indole scaffold diversification

Structure-activity relationship expansion, synthetic accessibility

• [1] BindingDB (2025). Entry BDBM50366811 (CHEMBL4176544). Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50366811 View Source
• [2] Félix, M.B., et al. (2016). Bioorg. Med. Chem. 24(18), 3972–3977. doi:10.1016/j.bmc.2016.04.057. View Source